1,2-Ethanediamine, N-(4-(2,4-dichlorophenyl)-5-(1H-imidazol-2-yl)-2-pyrimidinyl)-N'-(5-nitro-2-pyridinyl)-

• CAS RN: 252916-76-0
• Molecular Formula: C20H16Cl2N8O2
• Molecular Weight: 471.3 g/mol
• IUPAC Name: N'-[4-(2,4-dichlorophenyl)-5-(1H-imidazol-2-yl)pyrimidin-2-yl]-N-(5-nitropyridin-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C20H16Cl2N8O2/c21-12-1-3-14(16(22)9-12)18-15(19-24-6-7-25-19)11-28-20(29-18)26-8-5-23-17-4-2-13(10-27-17)30(31)32/h1-4,6-7,9-11H,5,8H2,(H,23,27)(H,24,25)(H,26,28,29)
• InChI Key: GUMBZKISKUIHJB-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C2=NC(=NC=C2C3=NC=CN3)NCCNC4=NC=C(C=C4)[N+](=O)[O-]
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: CHIR-98023; CHIR98023; CHIR 98023; CT-98023; UNII-CMQ1L0E91Y; CHIR-837.

Description

CHIR-98023 is a bio-active chemical.

Scientific Research Applications

Synthesis and Biological Study Compounds similar to 1,2-Ethanediamine, N-(4-(2,4-dichlorophenyl)-5-(1H-imidazol-2-yl)-2-pyrimidinyl)-N'-(5-nitro-2-pyridinyl)- have been used in the synthesis of oxopyrimidines and thiopyrimidines, with a focus on antimicrobial applications. For instance, Ladani et al. (2009) synthesized various compounds through multi-step reactions and evaluated their antibacterial and antifungal activities (Ladani et al., 2009).

Process Development in Antifungal Agents Compounds with a similar structure have been used in the development of broad-spectrum antifungal agents like Voriconazole. Butters et al. (2001) discussed the synthesis and stereochemistry involved in the development of Voriconazole, emphasizing the importance of the compound's chemical structure in its efficacy (Butters et al., 2001).

One-Stage Synthesis of Condensed Pyrimidines Harutyunyan (2016) reported the synthesis of new derivatives of heterocyclic systems through the condensation of substituted pyrimidin-5-ylpropanoic acids with 1,2-ethanediamine. This synthesis approach is valuable for creating new compounds with potential biological activity (Harutyunyan, 2016).

Syntheses of 2-(2-arylethyl)imidazoles Shafiee et al. (1998) explored the condensation of 2-methylimidazole with various compounds, leading to derivatives that may have potential biological applications. Their work exemplifies the versatility of these compounds in creating diverse chemical structures (Shafiee et al., 1998).

Synthesis and Characterization in Structural Chemistry The study by Keypour et al. (2009) on N, N′-Bis(2-aminophenyl)-1,2-ethanediamine highlights the importance of these compounds in structural chemistry, particularly in the synthesis of stable dications for X-ray structural analysis (Keypour et al., 2009).